molecular formula C9H7N3O2 B8653273 8-Nitroquinolin-7-amine CAS No. 42606-36-0

8-Nitroquinolin-7-amine

Cat. No.: B8653273
CAS No.: 42606-36-0
M. Wt: 189.17 g/mol
InChI Key: UBEVPUVWSNZVHZ-UHFFFAOYSA-N
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Description

8-Nitroquinolin-7-amine is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

42606-36-0

Molecular Formula

C9H7N3O2

Molecular Weight

189.17 g/mol

IUPAC Name

8-nitroquinolin-7-amine

InChI

InChI=1S/C9H7N3O2/c10-7-4-3-6-2-1-5-11-8(6)9(7)12(13)14/h1-5H,10H2

InChI Key

UBEVPUVWSNZVHZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C(C=C2)N)[N+](=O)[O-])N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8-nitroquinoline (1.88 g, 10 mmol) and 1,1,1-trimethylhydrazinium iodide (3.03 g, 15 mmol) in anhydrous dimethyl sulfoxide (DMSO) (20 mL) was added potassium tert-butoxide (3.36 g, 30 mmol) as a solid. The mixture was stirred at room temperature for 1 h. The mixture was then poured into saturated aqueous ammonium chloride and extracted with EtOAc. The organic layers were concentrated and the residue was purified by silica gel column chromatography (eluting with PE/EtOAc v/v 2:1) to give 8-nitroquinolin-7-amine as a yellow solid (300 mg, yield 18%). ESI MS: m/z 189 [M+H]+. 1H NMR (400 MHz, CDCl3): δ 8.93 (dd, 1H, 3.2 Hz, 2J=1.6 Hz), 8.00 (dd, 1H, 1J=6.4 Hz, 2J=1.6 Hz), 7.69 (d, 1H, J=6.8 Hz), 7.29 (dd, 1H, 1J=6.0 Hz, 2J=3.2 Hz), 7.00 (d, 1H, J=7.2 Hz), 5.60 (s, 2H).
Quantity
1.88 g
Type
reactant
Reaction Step One
Quantity
3.03 g
Type
reactant
Reaction Step One
Quantity
3.36 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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